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For Researchers, Scientists, and Drug Development Professionals

Introduction

FLLL31 is a novel small molecule inhibitor derived from curcumin, designed to selectively
target the Janus Kinase 2 (JAK2) and the Signal Transducer and Activator of Transcription 3
(STAT3) signaling pathway.[1] Constitutive activation of the STAT3 pathway is a hallmark of
many human cancers, playing a crucial role in tumor cell proliferation, survival, angiogenesis,
and drug resistance.[1][2] FLLL31 effectively inhibits STAT3 phosphorylation, DNA binding
activity, and the subsequent transactivation of target genes, leading to the suppression of
oncogenic processes and induction of apoptosis in various cancer cell lines.[1] These
application notes provide a comprehensive guide for the preparation and use of FLLL31 in
experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of FLLL31 is presented in the table
below for easy reference.
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Property Value Reference

(E,E)-1,7-Bis(3,4-
dimethoxyphenyl)-4,4-

Synonyms ) )
dimethyl-1,6-heptadiene-3,5-
dione, Tetramethylcurcumin

CAS Number 52328-97-9

Molecular Formula C25H2806

Appearance Yellow powder

Solubility DMSO: 210 mg/mL

Storage Temperature 2-8°C

Biological Activity of FLLL31

FLLL31 has demonstrated potent growth-suppressive activity in a variety of cancer cell lines.
The half-maximal inhibitory concentration (IC50) values for FLLL31 in several cancer cell lines
are summarized below.
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Cell Line Cancer Type IC50 (pM)

Not explicitly stated, but

MDA-MB-231 Breast Cancer ) )
FLLL31 is effective.[1]
_ Not explicitly stated, but
PANC-1 Pancreatic Cancer ) )
FLLL31 is effective.[1]
Potently suppressed cell
Neuro-2a Neuroblastoma o
viability.[3]
Potently suppressed cell
SH-SY5Y Neuroblastoma o
viability.[3]
) Potently suppressed cell
Tu-9648 Glioblastoma o
viability.[3]
) Potently suppressed cell
U-87MG Glioblastoma o
viability.[3]
] Potently suppressed cell
U-373MG Glioblastoma

viability.[3]

Experimental Protocols
Preparation of FLLL31 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of FLLL31 in dimethyl
sulfoxide (DMSO).

Materials:

FLLL31 powder

Anhydrous/sterile dimethyl sulfoxide (DMSOQO)

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer
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e Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

o Calculate the required mass of FLLL31.:

o The molecular weight of FLLL31 (C25H2806) is 424.49 g/mol .

o To prepare 1 mL of a 10 mM stock solution, calculate the mass required:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 424.49 g/mol x 1000 mg/g = 4.245 mg

Weigh FLLL31 powder:

o Carefully weigh out approximately 4.25 mg of FLLL31 powder and place it into a sterile
microcentrifuge tube.

Dissolve in DMSO:

o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the FLLL31 powder.

Ensure complete dissolution:

o Vortex the solution thoroughly until all the FLLL31 powder is completely dissolved. The
solution should be clear and yellow.

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[4]

Note on Dilutions: For cell culture experiments, the DMSO stock solution should be further
diluted in the appropriate cell culture medium to the desired final concentration. Ensure the final
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concentration of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced
toxicity.
Visualizations

Experimental Workflow for FLLL31 Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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